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Compound of Interest

Compound Name: 3,6-Dichlorotrimellitic anhydride

Cat. No.: B559624 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for 3,6-Dichlorotrimellitic
Anhydride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety and handling

information for 3,6-Dichlorotrimellitic anhydride (CAS No: 81742-10-1). The information is

compiled and synthesized from publicly available Safety Data Sheets (SDS) and chemical

databases to ensure a high standard of accuracy and utility for laboratory and drug

development professionals.

Chemical Identification and Physical Properties
This section details the fundamental identifiers and physical characteristics of 3,6-
Dichlorotrimellitic anhydride.
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Identifier Value Source

IUPAC Name
4,7-dichloro-1,3-dioxo-2-

benzofuran-5-carboxylic acid
[1]

CAS Number 81742-10-1 [1][2][3]

Molecular Formula C₉H₂Cl₂O₅ [1][3]

Molecular Weight 261.01 g/mol [1]

Synonyms

3,6-Dichlorotrimellitic

anhydride; 4,7-DICHLORO-

1,3-DIHYDRO-1,3-DIOXO-5-

ISOBENZOFURANCARBOXY

LIC ACID

[1]

EC Number 862-993-4 [1]

Physical Property Value Source

Appearance Solid [4]

Melting Point
Not specified in provided

results

Boiling Point
Not specified in provided

results

Storage Temperature 2-8°C [2]

Hazard Identification and GHS Classification
3,6-Dichlorotrimellitic anhydride is classified as a hazardous substance under the Globally

Harmonized System (GHS). The following table summarizes its classification and associated

hazard statements.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3_6-Dichlorotrimellitic-anhydride
https://pubchem.ncbi.nlm.nih.gov/compound/3_6-Dichlorotrimellitic-anhydride
https://www.myskinrecipes.com/shop/en/polyimide-monomers/99269--36-dichlorotrimellitic-anhydride-.html
https://advancedbiochemicals.com/product/36-dichlorotrimellitic-anhydride/
https://pubchem.ncbi.nlm.nih.gov/compound/3_6-Dichlorotrimellitic-anhydride
https://advancedbiochemicals.com/product/36-dichlorotrimellitic-anhydride/
https://pubchem.ncbi.nlm.nih.gov/compound/3_6-Dichlorotrimellitic-anhydride
https://pubchem.ncbi.nlm.nih.gov/compound/3_6-Dichlorotrimellitic-anhydride
https://pubchem.ncbi.nlm.nih.gov/compound/3_6-Dichlorotrimellitic-anhydride
https://www.fishersci.com/store/msds?partNumber=AAL14382&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.myskinrecipes.com/shop/en/polyimide-monomers/99269--36-dichlorotrimellitic-anhydride-.html
https://www.benchchem.com/product/b559624?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b559624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS

Classification
Hazard Class Hazard Code Description Source

Pictogram Warning -

Harmful if

swallowed,

Causes skin

irritation, Causes

serious eye

irritation, May

cause respiratory

irritation

[1]

Acute Toxicity,

Oral
Acute Tox. 4 H302

Harmful if

swallowed
[1]

Skin

Corrosion/Irritatio

n

Skin Irrit. 2 H315
Causes skin

irritation
[1]

Serious Eye

Damage/Eye

Irritation

Eye Irrit. 2 H319
Causes serious

eye irritation
[1]

Specific Target

Organ Toxicity

(Single

Exposure)

STOT SE 3 H335

May cause

respiratory

irritation

[1]

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is mandatory to ensure personnel safety

and material integrity.

Experimental Workflow for Safe Handling
The following workflow outlines the necessary steps for safely handling 3,6-Dichlorotrimellitic
anhydride in a laboratory setting.
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Preparation

Handling

Post-Handling

Don appropriate PPE:
- Chemical Fume Hood

- Safety Goggles/Face Shield
- Impervious Gloves

- Lab Coat

Ensure access to:
- Eyewash Station
- Safety Shower

Verify

Work under inert atmosphere
and protect from moisture

Confirm

Weigh material in a
chemical fume hood

Proceed

Avoid dust formation
during transfer

Use non-sparking tools

Tightly close container

Task Complete

Wash hands and face
thoroughly

Dispose of waste according
to regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3,6-Dichlorotrimellitic anhydride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b559624?utm_src=pdf-body-img
https://www.benchchem.com/product/b559624?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b559624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage Conditions
Parameter Requirement Reason Source

Atmosphere
Store under an inert

atmosphere

Protects from

moisture and air
[4]

Temperature Cool, dry place Prevents degradation [4][5]

Ventilation Well-ventilated area

Prevents

accumulation of

vapors/dust

[4][5]

Container
Tightly closed

containers

Prevents

contamination and

exposure to moisture

[4][5]

Incompatibilities
Bases, Water,

Oxidizing agents

Prevents hazardous

reactions
[4]

Emergency Procedures and First Aid
Immediate and appropriate response to exposure is critical. This section provides detailed

protocols for emergency situations.

First Aid Measures by Exposure Route

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL14382&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL14382&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/C0959_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAL14382&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/C0959_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAL14382&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/C0959_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAL14382&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b559624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route Immediate Action Medical Attention Source

Inhalation

Remove person to

fresh air and keep

comfortable for

breathing.

Call a POISON

CENTER or doctor if

you feel unwell.

[5]

Skin Contact

Take off all

contaminated clothing

immediately. Wash off

with soap and plenty

of water.

Call a POISON

CENTER or doctor.
[5]

Eye Contact

Rinse cautiously with

water for several

minutes. Remove

contact lenses, if

present and easy to

do. Continue rinsing.

Immediately call a

POISON CENTER or

doctor.

[5]

Ingestion
Rinse mouth. Do NOT

induce vomiting.

Call a POISON

CENTER or doctor.
[5][6]

Spill Response Protocol
In the event of a spill, the following logical workflow should be initiated to contain and clean the

material safely.
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Spill Occurs

Evacuate personnel to safe areas

Wear suitable protective equipment
(respirator, gloves, goggles)

Prevent product from
entering drains

Sweep up and shovel into
suitable containers for disposal

Avoid dust formation Ensure adequate ventilation
Dispose of waste according

to regulations

Click to download full resolution via product page

Caption: Logical workflow for responding to a spill of 3,6-Dichlorotrimellitic anhydride.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling this chemical.
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Protection Type Specification Standard Source

Eye/Face Protection

Safety glasses with

side-shields or

chemical goggles.

Face shield if

splashing is possible.

OSHA 29 CFR

1910.133 or European

Standard EN166

[4]

Skin Protection

Wear appropriate

protective gloves and

clothing to prevent

skin exposure.

- [4]

Respiratory Protection

Use a NIOSH/MSHA

or European Standard

EN 149 approved

respirator if exposure

limits are exceeded or

if irritation is

experienced.

NIOSH/MSHA or EN

149
[4]

Stability and Reactivity
Understanding the chemical stability and reactivity is crucial for safe storage and handling.
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Parameter Details Source

Chemical Stability
Stable under recommended

storage conditions.
[7]

Conditions to Avoid

Exposure to moist air or water.

[4] Avoid creating dusty

conditions.[8]

[4][8]

Incompatible Materials
Bases, Water, Oxidizing

agents.
[4]

Hazardous Decomposition

Products

Carbon monoxide (CO),

Carbon dioxide (CO₂),

Hydrogen chloride.

[4]

Hazardous Polymerization
Hazardous polymerization

does not occur.
[4]

Toxicological and Ecological Information
Toxicological Summary
Detailed quantitative toxicological studies such as LD50 or LC50 values for 3,6-
Dichlorotrimellitic anhydride are not readily available in the public domain. The primary

toxicological concerns are based on its GHS classification.

Acute Effects: Harmful if swallowed. Causes irritation to the skin, eyes, and respiratory tract.

[1]

Sensitization: Some sources for related compounds like trimellitic anhydride indicate a risk of

causing allergic skin reactions or asthma-like symptoms if inhaled.[6][7][8][9][10]

Chronic Effects: No information was available on the long-term effects of exposure.

Carcinogenicity: Not listed as a carcinogen by IARC, NTP, ACGIH, or OSHA.[4]

Ecological Information
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Ecotoxicity: The substance reacts with water, so no standard ecotoxicity data is available.[4]

It should not be released into the environment or allowed to contaminate ground water

systems.[4]

Persistence and Degradability: Persistence is considered unlikely based on its reactivity with

water.[4]

Bioaccumulation: No information is available, but significant bioaccumulation is not expected.

[4]

Disposal Considerations
Chemical waste must be disposed of in accordance with local, regional, and national

hazardous waste regulations.[4] Waste generators are responsible for determining if a

discarded chemical is classified as hazardous and ensuring complete and accurate

classification.[4]

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

formal Safety Data Sheet (SDS) provided by the manufacturer. Users should always consult

the most current SDS for the specific product they are using and receive proper training before

handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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